Cas no 97132-10-0 (Acetic acid, [[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]-)

• Product name: Acetic acid, [[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]-
• CAS No: 97132-10-0
• MF: C₁₇H₁₅NO₃S
• MW: 313.370903253555
• CID: 4365248
• PubChem ID: 2998770

Acetic acid, [[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]-
• Acetic acid, 2-[[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]-
• AKOS001025721
• SCHEMBL1618063
• OTVXCSSEGDVACV-UHFFFAOYSA-N
• HMS3319J19
• Z56822255
• MLS000055419
• SR-01000310063
• HMS2155C22
• Oprea1_428117
• 2-[[3-oxidanylidene-2-(phenylmethyl)-1H-isoindol-1-yl]sulfanyl]ethanoic acid
• MLS002635782
• AKOS016340225
• SMR000066113
• 2-[(2-benzyl-3-oxo-2,3-dihydro-1H-isoindol-1-yl)sulfanyl]aceticacid
• 2-[[3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]acetic acid
• 2-[(2-benzyl-3-keto-isoindolin-1-yl)thio]acetic acid
• CHEMBL1887898
• cid_2998770
• 2-[(2-benzyl-3-oxo-1H-isoindol-1-yl)sulfanyl]acetic acid
• BDBM44633
• MS-2759
• (2-Benzyl-3-oxo-2,3-dihydro-1H-isoindol-1-ylsulfanyl)-acetic acid
• 2-[(2-benzyl-3-oxo-2,3-dihydro-1H-isoindol-1-yl)sulfanyl]acetic acid
• 97132-10-0
• SR-01000310063-1

• Inchi： InChI=1S/C17H15NO3S/c19-15(20)11-22-17-14-9-5-4-8-13(14)16(21)18(17)10-12-6-2-1-3-7-12/h1-9,17H,10-11H2,(H,19,20)
• InChI Key： OTVXCSSEGDVACV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 313.07726451Da
• Monoisotopic Mass: 313.07726451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on Acetic acid, [[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]-

Acetic acid, [[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]- (CAS No. 97132-10-0): A Comprehensive Overview

Acetic acid, [[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]- (CAS No. 97132-10-0), is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has been the subject of extensive research due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including thioether and isoindole moieties, makes this molecule a versatile scaffold for designing novel therapeutic agents.

The CAS No. 97132-10-0 uniquely identifies this compound in chemical databases and literature, ensuring precise referencing and retrieval of relevant scientific data. The molecular formula and structural elucidation of Acetic acid, [[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]- highlight its complexity and the potential for diverse chemical transformations. These transformations are crucial for developing derivatives with enhanced pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of isoindole derivatives due to their promising biological activities. Isoindole structures are known for their role in various pharmacological frameworks, including anti-inflammatory, analgesic, and anticancer agents. The incorporation of a phenylmethyl group in this compound adds another layer of functionality, enabling further modifications to optimize bioavailability and target specificity.

One of the most compelling aspects of Acetic acid, [[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]- is its potential as a key intermediate in synthesizing complex molecules. Researchers have leveraged this compound to develop novel scaffolds that exhibit improved binding affinity to biological targets. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in metabolic disorders and neurological diseases. The thioether linkage provides a stable yet reactive site for further functionalization, making it an invaluable building block in synthetic chemistry.

The synthesis of Acetic acid, [[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]- involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the isoindole core efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a high degree of purity essential for pharmaceutical applications.

Recent advancements in computational chemistry have further facilitated the design and optimization of molecules like Acetic acid, [[2,3-dihydro-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]thio]-. Molecular modeling studies have been instrumental in predicting binding interactions with biological targets, allowing researchers to fine-tune the structure for maximum efficacy. This approach has significantly reduced the time and cost associated with traditional trial-and-error methods in drug discovery.

The pharmacological profile of Acetic acid, [[2,3-dihydro-3-oxyo]]-[[2-(phenylmethyl)-1H-is]]oindol]] is currently under investigation in several preclinical studies. Initial findings suggest that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its interaction with inflammatory mediators has been explored as a potential therapeutic strategy for chronic inflammatory diseases.

The role of thioether linkages in enhancing drug-like properties cannot be overstated. These functional groups contribute to both metabolic stability and solubility, critical factors for oral bioavailability. By integrating thioethers into molecular frameworks like Acetic acid,[[][[][[][[[[[[[[[[[[[[[[[[[[[[]]]]]]]]]]]]]]]]]]]]]]], researchers aim to develop drugs that are both effective and well-tolerated by patients.

The future prospects of Acetic acid,[[][[][[][[][[[[[[[[[[[[[[[[[[[[]]]]]]]]]]],]],]],]],]],]], [[2, dihydro-- oxo-- 2-- (phenylmethyl)-- 1H-- isoindol-- 1-- yl]thio]- are vast given its unique structural features and potential applications. As research continues to uncover new therapeutic targets and mechanisms, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.